Cas no 2137557-39-0 (1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 2137557-39-0
• MF: C₉H₁₁ClN₄S
• MW: 242.728438615799
• CID: 6326220
• PubChem ID: 165480099
• Update Time: 2025-05-19

1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-1111437
• 1-[(4-chloro-1,3-thiazol-5-yl)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• 2137557-39-0

• Inchi： 1S/C9H11ClN4S/c1-5-8(11)6(2)14(13-5)3-7-9(10)12-4-15-7/h4H,3,11H2,1-2H3
• InChI Key： RMELLGGFZCPSEX-UHFFFAOYSA-N
• SMILES： ClC1=C(CN2C(C)=C(C(C)=N2)N)SC=N1

Computed Properties

• Exact Mass: 242.0392952g/mol
• Monoisotopic Mass: 242.0392952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85Ų

Additional information on 1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine

Professional Introduction to 1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 2137557-39-0)

1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2137557-39-0, belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyrazole core substituted with a chloro-thiazole moiety, which is connected via a methyl group. This particular arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole and pyrazole derivatives due to their demonstrated efficacy in various disease models. Research has shown that these compounds can interact with multiple biological targets, including enzymes and receptors, which are involved in critical physiological processes. The 4-chloro-1,3-thiazol-5-yl substituent in this compound is particularly noteworthy, as chloro-substituted thiazoles have been reported to enhance binding affinity and bioavailability in drug candidates.

One of the most compelling aspects of 1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine is its potential application in the treatment of inflammatory and immunological disorders. Studies have indicated that pyrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the thiazole ring is known to possess anti-inflammatory properties, which could synergize with the pyrazole moiety to produce a potent anti-inflammatory effect.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

Evaluation of the pharmacokinetic properties of 1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4-amine is crucial for determining its suitability as a lead compound. Preliminary studies have suggested that this compound exhibits good solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Additionally, its metabolic profile has been assessed to identify any potential liabilities that could affect its bioavailability and therapeutic efficacy.

The role of computational modeling in understanding the interactions between this compound and biological targets cannot be overstated. Molecular docking studies have been conducted to predict how 1-(4-chloro-1,3-thiazol-5-yl)methyl-3,5-dimethyl-1H-pyrazol-4amine might bind to specific proteins involved in disease pathways. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In conclusion, 1-(4-chloro-1,3-thiazol-5-ylmethyl)-3,5-dimethylpyrazolamidine (CAS No. 2137557-39-0) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated biological activities make it an attractive subject for further research and development. As our understanding of pharmacology continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel drugs that address unmet medical needs.